N-methyl-4-(4-methylbenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine

• IUPAC Name: N-methyl-2-(3-methylphenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H18N2O3S/c1-12-7-9-15(10-8-12)24(21,22)18-17(19-3)23-16(20-18)14-6-4-5-13(2)11-14/h4-11,19H,1-3H3
• InChI Key: MJFHYCSLHOKOIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC(=C3)C)NC
• Molecular Formula: C18H18N2O3S
• DSSTOX Substance ID: DTXSID701153849
• Molecular Weight: 342.4 g/mol
• CAS RN: 309735-89-5

Description

N-methyl-4-(4-methylbenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine, also known as MMP-1, is an organic compound with a variety of scientific applications. It is a member of the oxazole class of compounds, which are characterized by the presence of an oxygen atom and a nitrogen atom in a five-membered ring. MMP-1 is a versatile compound that has been used in a range of scientific applications, including synthesis, biochemistry, and physiology.

Mechanism of Action

N-methyl-4-(4-methylbenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine is an organic compound that acts as a substrate in biochemical and physiological studies. In biochemical studies, this compound acts as a substrate for enzymes, which catalyze the reaction of the compound with other molecules. In physiological studies, this compound acts as a substrate for cellular receptors, which bind the compound and initiate a variety of cellular processes.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. In biochemical studies, this compound has been shown to inhibit the activity of enzymes involved in the synthesis of proteins and lipids. In physiological studies, this compound has been shown to modulate the activity of various cell signaling pathways, such as those involved in the regulation of cell proliferation and differentiation. In addition, this compound has been shown to have anti-inflammatory and anti-cancer activities.

Advantages and Limitations for Lab Experiments

N-methyl-4-(4-methylbenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine has a number of advantages and limitations for lab experiments. One of the major advantages of using this compound in lab experiments is its low cost and high yield. In addition, this compound is a versatile compound that can be used in a variety of scientific applications. However, this compound also has some limitations. For example, it is not very stable and can easily degrade over time. In addition, this compound is not very soluble in water, which can limit its use in some experiments.

Future Directions

The potential applications of N-methyl-4-(4-methylbenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine are still being explored. One area of research is the development of new synthetic methods for the production of this compound. In addition, research is being conducted to better understand the mechanism of action of this compound and its biochemical and physiological effects. Furthermore, research is being conducted to explore the potential therapeutic applications of this compound, such as its use as an anti-inflammatory or anti-cancer drug. Finally, research is being conducted to explore the potential applications of this compound in the development of new materials, such as polymers and nanomaterials.

Synthesis Methods

N-methyl-4-(4-methylbenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine can be synthesized using a variety of methods, including the classical method and the modern method. The classical method involves the reaction of an aryl sulfonyl chloride with an amine, followed by the reaction of the resulting amide with a nitrile. The modern method involves the reaction of an aryl sulfonyl chloride with an amine, followed by the reaction of the resulting amide with a nitrile and a catalytic amount of a base. The classical method is more cost-effective and yields higher yields than the modern method.

Scientific Research Applications

N-methyl-4-(4-methylbenzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and physiology. It has been used as a synthetic intermediate in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It has also been used as a substrate in biochemical studies, such as the study of enzyme kinetics and the study of protein-ligand interactions. In addition, this compound has been used in physiological studies, such as the study of drug metabolism and the study of cell signaling pathways.